Cas no 2034248-37-6 (2-(2H-1,3-benzodioxol-5-yloxy)-N-(oxan-4-yl)(pyridin-3-yl)methylpropanamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yloxy)-N-(oxan-4-yl)(pyridin-3-yl)methylpropanamide
• CAS No: 2034248-37-6
• MF: C₂₁H₂₄N₂O₅
• MW: 384.4257
• CID: 5348719
• Update Time: 2025-05-24

2-(2H-1,3-benzodioxol-5-yloxy)-N-(oxan-4-yl)(pyridin-3-yl)methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-benzodioxol-5-yloxy)-N-[oxan-4-yl(pyridin-3-yl)methyl]propanamide
• 2-(benzo[d][1,3]dioxol-5-yloxy)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)propanamide
• 2-(2H-1,3-benzodioxol-5-yloxy)-N-(oxan-4-yl)(pyridin-3-yl)methylpropanamide

• Inchi： 1S/C21H24N2O5/c1-14(28-17-4-5-18-19(11-17)27-13-26-18)21(24)23-20(15-6-9-25-10-7-15)16-3-2-8-22-12-16/h2-5,8,11-12,14-15,20H,6-7,9-10,13H2,1H3,(H,23,24)
• InChI Key： YMXXQQXFJKMOCK-UHFFFAOYSA-N
• SMILES： O1C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])C([H])(C1=C([H])N=C([H])C([H])=C1[H])N([H])C(C([H])(C([H])([H])[H])OC1C([H])=C([H])C2=C(C=1[H])OC([H])([H])O2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 513
• XLogP3: 2.5
• Topological Polar Surface Area: 78.9

Additional information on 2-(2H-1,3-benzodioxol-5-yloxy)-N-(oxan-4-yl)(pyridin-3-yl)methylpropanamide

Introduction to 2-(2H-1,3-benzodioxol-5-yloxy)-N-(oxan-4-yl)(pyridin-3-yl)methylpropanamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034248-37-6, identified as 2-(2H-1,3-benzodioxol-5-yloxy)-N-(oxan-4-yl)(pyridin-3-yl)methylpropanamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its benzodioxole, pyridine, and oxane moieties, has garnered attention due to its potential pharmacological applications. The benzodioxole ring, a prominent feature in many bioactive molecules, is known for its role in modulating various biological pathways. Specifically, the 2H-1,3-benzodioxol-5-yloxy moiety contributes to the molecule's ability to interact with specific targets, making it a promising candidate for further exploration.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents that leverage natural product-inspired scaffolds. The N-(oxan-4-yl)(pyridin-3-yl)methylpropanamide portion of the compound suggests a hybridization of functionalities that could enhance its bioavailability and target specificity. This design philosophy aligns well with current trends in drug discovery, where multivalent interactions and structural complexity are harnessed to achieve desired pharmacological outcomes.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug development. The presence of multiple heterocyclic rings allows for diverse interactions with biological targets, including enzymes and receptors. For instance, the pyridine ring is frequently found in kinase inhibitors and other small-molecule drugs due to its ability to form hydrogen bonds and π-stacking interactions. The oxan-4-yl group adds an additional layer of complexity, potentially influencing solubility and metabolic stability. These features make the compound an attractive starting point for medicinal chemists seeking to develop new treatments for various diseases.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. By leveraging molecular modeling techniques, researchers can predict how this compound might interact with biological targets. For example, virtual screening has identified several hits that suggest the molecule could be effective against enzymes involved in cancer pathways. This approach not only accelerates the drug discovery process but also reduces the need for extensive wet-lab experimentation.

The benzodioxole moiety, in particular, has been extensively studied for its pharmacological properties. Compounds containing this scaffold have shown promise in treating neurological disorders, inflammation, and infectious diseases. The 2H-1,3-benzodioxol-5-yloxy group in this compound likely contributes to these effects by modulating neurotransmitter systems or interacting with inflammatory mediators. Further investigation into this region could uncover new therapeutic applications or lead to the development of more potent derivatives.

Another area of interest is the potential role of the N-(oxan-4-yl)(pyridin-3-yl)methylpropanamide moiety in enhancing drug-like properties. The oxane ring is known for its ability to improve solubility and bioavailability, while the pyridine ring adds another layer of target interaction. Together, these components could create a molecule that is both biologically active and pharmacologically favorable. This balance is crucial for developing drugs that can effectively reach their targets while minimizing side effects.

In conclusion, 2-(2H-1,3-benzodioxol-5-yloxy)-N-(oxan-4-yl)(pyridin-3-yl)methylpropanamide (CAS no 2034248-37-6) represents a promising candidate for further exploration in chemical biology and drug discovery. Its unique structure combines multiple bioactive moieties that could lead to novel therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound holds great potential for addressing unmet medical needs.